Methyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- RET Kinase Inhibitors : Methyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride serves as a reagent in the synthesis of RET kinase inhibitors. These inhibitors target the RET (rearranged during transfection) kinase, which is implicated in various cancers, including thyroid cancer and non-small cell lung cancer .
- CDK4/6 Inhibitors : Researchers have explored its use in preparing CDK4/6 inhibitors. These inhibitors play a crucial role in cell cycle regulation and are potential candidates for cancer therapy .
- KRAS G12C Inhibitors : The compound has been investigated for its potential as a KRAS G12C inhibitor. KRAS mutations are common in cancer, and targeting this specific variant holds promise for precision oncology .
- Spiro Compounds : Methyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride belongs to the spiro compound family. Spiro compounds exhibit unique reactivity and are valuable intermediates in organic synthesis .
- Chiral Spiro Ligands : Researchers have explored the use of spiro compounds as chiral ligands in asymmetric catalysis. These ligands can enhance the enantioselectivity of various reactions .
- Crystal Structure Studies : Investigating the crystal structure of this compound can provide insights into its packing arrangement, intermolecular interactions, and potential applications in materials science .
Medicinal Chemistry and Drug Development
Chemical Biology and Enzyme Studies
Organic Synthesis and Reaction Intermediates
Chiral Ligands and Asymmetric Catalysis
Materials Science and Crystal Engineering
Biological Activity and Pharmacology
properties
IUPAC Name |
methyl 2,7-diazaspiro[3.5]nonane-7-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O2.ClH/c1-13-8(12)11-4-2-9(3-5-11)6-10-7-9;/h10H,2-7H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQLZWIZWNPGCFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCC2(CC1)CNC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.